Cas no 2679943-28-1 (tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate
• CAS No: 2679943-28-1
• MF: C₁₅H₂₃FN₄O₂
• MW: 310.367126703262
• CID: 5630473
• PubChem ID: 165933470
• Update Time: 2025-10-29

tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292126
• 2679943-28-1
• tert-butyl N-{[(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-yl]methyl}-N-methylcarbamate
• tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate

• Inchi： 1S/C15H23FN4O2/c1-15(2,3)22-14(21)19(4)9-12-7-11(16)8-20(12)13-5-6-17-10-18-13/h5-6,10-12H,7-9H2,1-4H3/t11-,12-/m0/s1
• InChI Key： SMDSHFKPAUELBQ-RYUDHWBXSA-N
• SMILES： F[C@@H]1CN(C2C=CN=CN=2)[C@H](CN(C(=O)OC(C)(C)C)C)C1

Computed Properties

• Exact Mass: 310.18050415g/mol
• Monoisotopic Mass: 310.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate

Comprehensive Overview of tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate (CAS No. 2679943-28-1)

The compound tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate (CAS No. 2679943-28-1) is a highly specialized fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyrimidine ring and fluoro-substituted pyrrolidine, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the fluoro group in tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. This compound's stereospecific configuration (2S,4S) further underscores its relevance in enantioselective synthesis, a hot topic in asymmetric catalysis and chiral drug development.

The pyrimidin-4-yl moiety in this molecule is another critical feature, as pyrimidine derivatives are widely explored for their kinase inhibitory activity. With the growing focus on targeted cancer therapies, compounds like tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate are gaining attention for their potential to address unmet medical needs. Additionally, the tert-butyl carbamate group provides a protective function, facilitating selective reactions in multi-step syntheses.

From a synthetic perspective, this compound exemplifies the convergence of organofluorine chemistry and heterocyclic scaffold design. Its applications extend beyond pharmaceuticals to materials science, where fluorinated pyrrolidines are investigated for their unique electronic properties. As the scientific community seeks sustainable and efficient synthetic routes, CAS No. 2679943-28-1 serves as a benchmark for innovation in green chemistry and catalytic transformations.

In summary, tert-butyl N-{(2S,4S)-4-fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-ylmethyl}-N-methylcarbamate represents a versatile building block with broad implications across life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of drug discovery and molecular design. As interest in fluorinated and nitrogen-rich heterocycles continues to rise, this compound is poised to play a pivotal role in advancing cutting-edge therapeutic and technological solutions.